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Compound of Interest

Compound Name: Imazosulfuron

Cat. No.: B037595

Imazosulfuron (CAS Number: 122548-33-8) is a selective, systemic sulfonylurea herbicide
highly effective for the pre- and post-emergence control of a wide range of annual and
perennial broadleaf weeds and sedges.[1] This technical guide provides a comprehensive
overview of imazosulfuron, including its chemical and physical properties, mechanism of
action, toxicological profile, environmental fate, and detailed experimental protocols for its
analysis. This document is intended for researchers, scientists, and professionals in drug
development and related fields.

Chemical Structure and Properties

Imazosulfuron's chemical structure is characterized by a sulfonylurea bridge linking an
imidazopyridine and a dimethoxypyrimidine ring.

Chemical Name: 1-(2-chloroimidazo[1,2-a]pyridin-3-ylsulfonyl)-3-(4,6-dimethoxypyrimidin-2-
yl)urea[1]

Molecular Formula: C1aH13CINeOsS[1]
Molecular Weight: 412.81 g/mol [1]

The physicochemical properties of imazosulfuron are summarized in the table below,
providing essential data for experimental design and environmental modeling.
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Property Value Reference
CAS Number 122548-33-8 [1]

Melting Point 198 °C [1]

Density 1.652 g/mL [1]

Vapor Pressure <3.5 pPa [1]

pKa 3.94 [2]

LogP (octanol/water) -0.07 (pH 7) [2]

Water Solubility 429 mg/L (at pH 7, 25 °C) [1]

3936 mg/L (at pH 9, 25 °C) [1]

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition

Imazosulfuron's herbicidal activity stems from its potent inhibition of the enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3] ALS is a critical
enzyme in the biosynthetic pathway of the branched-chain amino acids valine, leucine, and
isoleucine.[1][3] This inhibition leads to a deficiency in these essential amino acids, which are

vital for protein synthesis and cell division, ultimately resulting in the cessation of plant growth
and death.[3]

The following diagram illustrates the signaling pathway of imazosulfuron’'s mode of action.
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Caption: Imazosulfuron's mechanism of action via inhibition of Acetolactate Synthase (ALS).

Synthesis of Imazosulfuron

The industrial synthesis of imazosulfuron involves a multi-step process. A general overview of
the synthesis is as follows:

o Preparation of 2-chloroimidazo[1,2-a]pyridine-3-sulfonamide: This key intermediate is
synthesized from 2-amino-3-chloropyridine.

o Preparation of 2-amino-4,6-dimethoxypyrimidine: This is another crucial intermediate.

e Condensation Reaction: The two intermediates are then reacted to form the final
imazosulfuron molecule.

A more detailed experimental protocol for the synthesis can be found in the patent literature.

Experimental Protocols
Analysis of Imazosulfuron in Soil and Water by HPLC

This protocol describes a method for the quantitative analysis of imazosulfuron residues in
environmental samples using High-Performance Liquid Chromatography (HPLC) with UV
detection.[4][5]

1. Sample Preparation

e Water Samples:

o

Acidify the water sample to pH 3 with phosphoric acid.

[¢]

Pass the acidified water sample through a C18 solid-phase extraction (SPE) cartridge.

[¢]

Wash the cartridge with deionized water.

o

Elute the imazosulfuron from the cartridge with a suitable solvent such as methanol or
acetonitrile.

o

Evaporate the eluate to dryness under a gentle stream of nitrogen.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10536852/
https://pubmed.ncbi.nlm.nih.gov/12474209/
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Reconstitute the residue in the mobile phase for HPLC analysis.[4]

Soil Samples:

o Extract a known weight of the soil sample with a mixture of acetonitrile and water (e.g., 1:1
v/v) using ultrasonication.[5]

o Centrifuge the extract and collect the supernatant.
o Repeat the extraction process.
o Combine the supernatants and evaporate the solvent.

o Redissolve the residue in a suitable solvent and proceed with a clean-up step using a C18
SPE cartridge as described for water samples.[4][5]

. HPLC Conditions
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pum).[6]

Mobile Phase: A mixture of acetonitrile and water (acidified with phosphoric acid) in an
isocratic or gradient elution mode.[6]

Flow Rate: 1.0 mL/min.[6]
Injection Volume: 20 pL.[6]
Column Temperature: 30°C.[6]
Detection: UV detector at 238 nm.[4]
. Quantification
Prepare a series of standard solutions of imazosulfuron of known concentrations.
Inject the standards into the HPLC system to generate a calibration curve.

Inject the prepared sample extracts and determine the concentration of imazosulfuron by
comparing the peak area with the calibration curve.
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The following diagram outlines the experimental workflow for the analysis of imazosulfuron.
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Caption: Experimental workflow for the analysis of imazosulfuron in soil and water samples.

Toxicological Profile

Imazosulfuron exhibits low acute toxicity to mammals via oral, dermal, and inhalation routes.
[1] It is not a skin or eye irritant and is not a skin sensitizer.[1]
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Endpoint Species Value Reference
Acute Oral LDso Rat >5000 mg/kg [1]
Acute Dermal LDso Rat >2000 mg/kg [1]
Acute Inhalation LCso Rat >2.12 mg/L [1]

In chronic exposure studies, the primary target organ is the liver.[1] In high-dose studies in rats,
eye effects such as retinal degeneration and cataracts have been observed.[7] Mild to
moderate thyroid effects were noted in a chronic toxicity study in dogs.[7]

Environmental Fate and Ecotoxicology

Imazosulfuron is moderately mobile in soil and has low volatility.[1] Its degradation in the
environment occurs primarily through aerobic and anaerobic biodegradation, as well as
aqueous photolysis.[1] The half-life of imazosulfuron in soil can be several weeks, while in

water, it is shorter (around 3.5 days) due to photolysis.[1]

The primary degradation pathway in soil under aerobic conditions is the cleavage of the
sulfonylurea bridge.[8]

Environmental

Half-life Reference
Compartment
Soil (Aerobic) 1-50 days [5]
Water (Photolysis) 3.5 days [1]

Imazosulfuron is considered practically non-toxic to birds, mammals, and honeybees, with no

significant toxicity observed in fish.[1]

The following diagram illustrates the environmental fate and degradation pathways of

imazosulfuron.
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Caption: Environmental fate and degradation pathways of imazosulfuron.

This technical guide provides a solid foundation for researchers and scientists working with
imazosulfuron. For further in-depth information, consulting the cited references is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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